Cas no 2103086-89-9 ((2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL)
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL Chemical and Physical Properties
Names and Identifiers
-
- MFCD34663247
- F93922
- 2103086-89-9
- (2S)-1-(3-OXA-8-AZABICYCLO[3.2.1]OCTAN-8-YL)PROPAN-2-OL
- (2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL
-
- Inchi: 1S/C9H17NO2/c1-7(11)4-10-8-2-3-9(10)6-12-5-8/h7-9,11H,2-6H2,1H3/t7-,8?,9?/m0/s1
- InChI Key: SVZVISDDMQTWEY-UEJVZZJDSA-N
- SMILES: O1CC2CCC(C1)N2C[C@H](C)O
- SMILES: CC(CN1C2CCC1COC2)O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 32.7Ų
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027Q96-100mg |
(2S)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol |
2103086-89-9 | 95% | 100mg |
$186.00 | 2023-12-15 | |
| Aaron | AR027Q96-250mg |
(2S)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol |
2103086-89-9 | 95% | 250mg |
$309.00 | 2023-12-15 | |
| 1PlusChem | 1P027Q0U-100mg |
(2S)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol |
2103086-89-9 | 95.00% | 100mg |
$161.00 | 2023-12-19 | |
| 1PlusChem | 1P027Q0U-250mg |
(2S)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol |
2103086-89-9 | 95.00% | 250mg |
$270.00 | 2023-12-19 | |
| 1PlusChem | 1P027Q0U-500mg |
(2S)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol |
2103086-89-9 | 95.00% | 500mg |
$385.00 | 2023-12-19 | |
| 1PlusChem | 1P027Q0U-1g |
(2S)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol |
2103086-89-9 | 95.00% | 1g |
$567.00 | 2023-12-19 | |
| abcr | AB596404-100mg |
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol; . |
2103086-89-9 | 100mg |
€338.50 | 2025-04-20 | ||
| abcr | AB596404-250mg |
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol; . |
2103086-89-9 | 250mg |
€528.70 | 2025-04-20 | ||
| abcr | AB596404-500mg |
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol; . |
2103086-89-9 | 500mg |
€725.90 | 2024-07-19 | ||
| abcr | AB596404-1g |
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-2-ol; . |
2103086-89-9 | 1g |
€1019.00 | 2025-04-20 |
(2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on (2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL
Comprehensive Overview of (2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL (CAS No. 2103086-89-9): Structure, Applications, and Research Insights
The compound (2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL (CAS No. 2103086-89-9) is a chiral bicyclic amine derivative with a unique molecular framework. Its structure combines a 3-oxa-8-azabicyclo[3.2.1]octane core with a propan-2-ol side chain, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The stereochemistry at the (2S) position is critical for its biological activity, as enantiopure compounds often exhibit enhanced selectivity in drug-target interactions.
Recent trends in drug discovery highlight the growing demand for chiral building blocks like this compound, particularly in the development of central nervous system (CNS) therapeutics and GPCR modulators. Researchers frequently search for "CAS 2103086-89-9 supplier" or "3-oxa-8-azabicyclo[3.2.1]octane derivatives" to explore its potential in neurological disorder treatments, reflecting industry interest in structurally complex pharmacophores.
The bicyclic scaffold of this molecule demonstrates remarkable metabolic stability, a feature highly sought after in modern medicinal chemistry. Computational studies suggest its 8-azabicyclo[3.2.1]octane moiety may facilitate blood-brain barrier penetration, sparking investigations into its utility for neuroprotective agents. These properties align with current research priorities in neurodegenerative disease drug development, where molecular rigidity and chiral purity are key design parameters.
From a synthetic perspective, the propan-2-ol substituent offers multiple functionalization pathways, enabling derivatization for structure-activity relationship (SAR) studies. Laboratories specializing in asymmetric synthesis often utilize this compound to construct more complex architectures, particularly for biologically active alkaloids. The presence of both oxygen and nitrogen heteroatoms in its framework allows diverse molecular interactions, explaining its popularity in fragment-based drug design.
Environmental and green chemistry considerations have also influenced research around this compound. Its potential as a biodegradable intermediate in catalytic processes aligns with sustainable chemistry goals, addressing frequent queries about "eco-friendly chiral amines." The 3-oxa modification in particular may reduce lipophilicity compared to traditional aza-bicyclic compounds, potentially improving drug-like properties while maintaining structural diversity.
Analytical characterization of CAS 2103086-89-9 typically involves advanced techniques like chiral HPLC and X-ray crystallography to confirm its absolute configuration. The pharmaceutical industry's emphasis on quality control for chiral substances has increased demand for well-characterized reference standards of such compounds, particularly for regulatory submissions and patent applications.
Emerging applications in material science have expanded the relevance of this chemical beyond life sciences. Its rigid bicyclic structure shows promise in designing functional polymers and liquid crystal components, responding to growing interest in "smart materials from chiral amines." This interdisciplinary potential makes (2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL a compound of continuing scientific and industrial significance.
2103086-89-9 ((2S)-1-(3-Oxa-8-azabicyclo[3.2.1]octan-8-YL)propan-2-OL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)